Cas no 89868-43-9 (9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-)

9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)- structure
89868-43-9 structure
Product Name:9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-
CAS No:89868-43-9
MF:C22H16N2O3
MW:356.374045372009
CID:586426
PubChem ID:71326624
Update Time:2025-04-19

9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1,4-diamino-2-(4-methylbenzoyl)-
    • 1,4-diamino-2-(4-methylbenzoyl)anthracene-9,10-dione
    • 89868-43-9
    • DTXSID30755773
    • Inchi: 1S/C22H16N2O3/c1-11-6-8-12(9-7-11)20(25)15-10-16(23)17-18(19(15)24)22(27)14-5-3-2-4-13(14)21(17)26/h2-10H,23-24H2,1H3
    • InChI Key: WIFBXHVOOUDBCP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2=C(C=C(C(C3C=CC(C)=CC=3)=O)C(=C21)N)N)=O

Computed Properties

  • Exact Mass: 356.11609238g/mol
  • Monoisotopic Mass: 356.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 103Ų
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